1-[1-(Thiophen-3-ylsulfanyl)ethyl]piperidine

• Molecular Formula: C11H17NS2
• Molecular Weight: 227.4 g/mol
• IUPAC Name: 1-(1-thiophen-3-ylsulfanylethyl)piperidine
• InChI: InChI=1S/C11H17NS2/c1-10(12-6-3-2-4-7-12)14-11-5-8-13-9-11/h5,8-10H,2-4,6-7H2,1H3
• InChI Key: XZVHSWNFVNXAGH-UHFFFAOYSA-N
• Canonical SMILES: CC(N1CCCCC1)SC2=CSC=C2

Description

1-[1-(Thiophen-3-ylsulfanyl)ethyl]piperidine is a piperidine derivative characterized by a thiophene-3-ylsulfanyl group attached to an ethyl chain, which is further linked to the nitrogen atom of the piperidine ring.

Biological Activity

1-[1-(Thiophen-3-ylsulfanyl)ethyl]piperidine is a compound that has garnered attention due to its potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant research findings.

Chemical Structure

The compound features a piperidine ring substituted with a thiophen-3-ylsulfanyl group. This unique structure is believed to contribute to its diverse biological activities.

Antimicrobial Activity

Research indicates that derivatives of piperidine, including those similar to 1-[1-(Thiophen-3-ylsulfanyl)ethyl]piperidine, exhibit significant antimicrobial properties. For instance, compounds containing the piperidine nucleus have shown antibacterial effects against various pathogens. A study highlighted that piperidine derivatives demonstrated bactericidal and bacteriostatic activities, particularly against Gram-positive and Gram-negative bacteria .

Anticancer Properties

The anticancer potential of piperidine derivatives has been documented in several studies. For example, compounds with similar structures have been tested for their ability to inhibit cancer cell proliferation and induce apoptosis. The mechanism often involves the generation of reactive oxygen species (ROS), leading to mitochondrial dysfunction and activation of apoptotic pathways .

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antibacterial	Effective against Gram-positive and Gram-negative bacteria
Anticancer	Induces apoptosis in cancer cells
Anti-inflammatory	Reduces inflammation markers in vitro

The biological activities of 1-[1-(Thiophen-3-ylsulfanyl)ethyl]piperidine may be attributed to various mechanisms:

• Inhibition of Enzymatic Activity : Similar piperidine compounds have been shown to inhibit enzymes involved in bacterial cell wall synthesis and cancer cell metabolism.
• Oxidative Stress Induction : The generation of ROS plays a critical role in mediating the cytotoxic effects against cancer cells.
• Receptor Modulation : Piperidine derivatives may interact with neurotransmitter receptors, influencing pathways related to pain and inflammation.

Study on Antimicrobial Activity

In a recent study, several piperidine derivatives were synthesized and evaluated for their antimicrobial activity. The results demonstrated that certain modifications on the piperidine ring significantly enhanced antibacterial potency against strains like Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentration (MIC) values ranging from 0.5 to 2 µg/mL .

Study on Anticancer Activity

Another investigation focused on the anticancer properties of piperidine-based compounds. The study revealed that one derivative exhibited an IC50 value of 15 µM against human breast cancer cells (MCF-7), indicating substantial cytotoxicity compared to standard chemotherapeutics like doxorubicin .

Comparison with Similar Compounds

Structural Analogs with Thiophene and Sulfur-Containing Groups

A. 1-[1-(2-Thienyl)cyclohexyl]piperidine (TCP)

• Structure : TCP features a thiophene (2-thienyl) group attached to a cyclohexyl ring, which is connected to the piperidine nitrogen.
• Key Differences : Unlike the target compound, TCP lacks a sulfanyl (-S-) bridge and instead directly links the thiophene to a cyclohexane spacer. This structural variation impacts conformational flexibility and receptor binding.
• Pharmacological Relevance : TCP binds to phencyclidine (PCP) receptors with high affinity, as shown in autoradiographic studies . The absence of a sulfanyl group in TCP may reduce its interaction with sigma receptors compared to sulfanyl-containing analogs.

B. 4-(Phenylthio)piperidine

• Structure : A phenylthio (-SPh) group is attached directly to the piperidine ring at position 3.
• Key Differences : The sulfanyl group in this compound is part of the piperidine ring substituent rather than an ethyl chain. This positional difference affects electronic properties and steric interactions.
• Nomenclature: The compound exemplifies IUPAC naming conventions for sulfanyl-substituted piperidines .

C. Methyl-[1-(thiophene-2-sulfonyl)-piperidin-3-yl]-amine hydrochloride

• Structure : A thiophene-2-sulfonyl group is attached to the piperidine nitrogen via a sulfonamide linkage.

Substituent Effects on Conformation and Basicity

• Alkyl vs. Sulfanyl vs. Sulfonyl Groups :
  • 1-(2,2,2-Trifluoroethyl)piperidine (A) and 1-(trifluoroacetyl)piperidine (B) ():
• Substituents like trifluoroethyl (electron-withdrawing) and trifluoroacetyl (amide) significantly reduce the basicity of the piperidine nitrogen compared to sulfanyl or alkyl groups.
• Conformational Stability : Sulfanyl groups on ethyl chains (as in the target compound) may enhance rotational flexibility, enabling adaptive binding to receptors .

Receptor Binding and Pharmacological Activity

• Sigma and PCP Receptor Interactions: TCP (): Binds to PCP receptors with low nanomolar affinity, primarily in hippocampal and thalamic regions. Target Compound Hypothesis: The thiophen-3-ylsulfanyl-ethyl group may allow dual interactions with sigma and PCP receptors, depending on the sulfanyl group’s orientation and electronic effects .
• Comparison with Piperidine Alkaloids: 1-[1-oxo-3-phenyl-2E-propenyl]piperidine (): A plant-derived alkaloid with anti-fatigue activity via AMPA receptor modulation.

Q & A

Q. How do impurities impact pharmacological evaluations, and how are they quantified?

• Methodological Answer :
• Impurity profiling : Use HPLC-MS to identify byproducts (e.g., disulfide dimers or oxidized thiophene derivatives).
• Acceptance criteria : Follow ICH guidelines (e.g., ≤0.15% for genotoxic impurities).
• Biological relevance : Test impurities in parallel to rule out off-target effects .